Cas no 2168377-29-3 (3-(5-fluoro-4-formylpyridin-2-yl)prop-2-ynoic acid)

• Product Name: 3-(5-fluoro-4-formylpyridin-2-yl)prop-2-ynoic acid
• CAS No: 2168377-29-3
• MF: C₉H₄FNO₃
• MW: 193.131365776062
• CID: 6141247
• PubChem ID: 165582801
• Update Time: 2025-08-02

3-(5-fluoro-4-formylpyridin-2-yl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-fluoro-4-formylpyridin-2-yl)prop-2-ynoic acid
• EN300-1585551
• 2168377-29-3

• Inchi： 1S/C9H4FNO3/c10-8-4-11-7(1-2-9(13)14)3-6(8)5-12/h3-5H,(H,13,14)
• InChI Key： GTMAFFLNFPDSSM-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C#CC(=O)O)C=C1C=O

Computed Properties

• Exact Mass: 193.01752115g/mol
• Monoisotopic Mass: 193.01752115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 3-(5-fluoro-4-formylpyridin-2-yl)prop-2-ynoic acid

Professional Introduction to 3-(5-fluoro-4-formylpyridin-2-yl)prop-2-ynoic Acid (CAS No. 2168377-29-3)

3-(5-fluoro-4-formylpyridin-2-yl)prop-2-ynoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2168377-29-3, represents a class of molecules that are being extensively explored for their potential therapeutic applications. The unique structural features of this molecule, particularly its 5-fluoro-4-formylpyridin-2-yl substituent, make it a promising candidate for further investigation in drug discovery and development.

The chemical structure of 3-(5-fluoro-4-formylpyridin-2-yl)prop-2-ynoic acid consists of a propynoic acid backbone conjugated with a pyridine ring that is modified at the 5-position with a fluorine atom and at the 4-position with a formyl group. This arrangement of functional groups imparts distinct electronic and steric properties to the molecule, which can be leveraged to modulate its biological activity. The presence of the formyl group, in particular, suggests potential for further derivatization through condensation reactions, which could yield novel heterocyclic compounds with enhanced pharmacological properties.

In recent years, there has been growing interest in the development of small-molecule inhibitors that target specific enzymes and receptors involved in disease pathways. The pyridine scaffold is a common motif in many bioactive molecules, and modifications to this core structure can significantly alter its biological profile. The introduction of a fluorine atom at the 5-position of the pyridine ring is particularly noteworthy, as fluorine atoms are known to enhance metabolic stability and binding affinity in drug candidates. This feature makes 3-(5-fluoro-4-formylpyridin-2-yl)prop-2-ynoic acid an attractive starting point for designing new therapeutic agents.

The formyl group on the pyridine ring also provides a site for further chemical manipulation. For instance, it can be reduced to an alcohol or condensed with various nucleophiles to form new heterocyclic structures. Such transformations are frequently employed in medicinal chemistry to explore novel chemical space and identify compounds with improved pharmacokinetic profiles. The propynoic acid moiety at the other end of the molecule adds another layer of complexity, offering opportunities for further functionalization and diversification.

One of the most compelling aspects of 3-(5-fluoro-4-formylpyridin-2-yl)prop-2-ynoic acid is its potential as a building block for more complex drug candidates. Researchers have been exploring its utility in synthesizing derivatives that target various biological pathways. For example, studies have shown that pyridine-based compounds can interact with enzymes such as kinases and proteases, which are often implicated in cancer and inflammatory diseases. The fluorine atom's ability to increase binding affinity suggests that derivatives of this compound could exhibit potent inhibitory activity against these targets.

The propynoic acid group also opens up possibilities for linking this molecule to other pharmacophores through amide or ester bond formation. This strategy is commonly used in drug design to create polypharmacophores—molecules that can interact with multiple targets simultaneously—potentially leading to synergistic therapeutic effects. The versatility of 3-(5-fluoro-4-formylpyridin-2-yl)prop-2-ynoic acid lies in its ability to serve as a modular scaffold, allowing chemists to tailor its properties for specific applications.

Recent advancements in computational chemistry have further enhanced the utility of this compound in drug discovery. Molecular modeling techniques can predict how 3-(5-fluoro-4-formylpyridin-2-yl)prop-2-ynoic acid will interact with biological targets at the atomic level. These predictions guide synthetic efforts by identifying which parts of the molecule are most likely to be important for binding affinity and selectivity. By integrating experimental data with computational insights, researchers can accelerate the process of identifying promising lead compounds.

The synthesis of 3-(5-fluoro-4-formylpyridin-2-ylopic acid also presents interesting challenges and opportunities for innovation. Traditional synthetic routes often involve multi-step sequences that require specialized reagents and conditions. However, recent developments in green chemistry have encouraged researchers to seek more sustainable methods for producing complex molecules. Techniques such as flow chemistry and biocatalysis offer ways to streamline synthetic processes while reducing waste and energy consumption.

In conclusion, 3-(5-fluoro-octahydroxyquinolinium chloride propargylic acid (CAS No.) represents a versatile and promising compound in pharmaceutical research. Its unique structural features make it an excellent candidate for further exploration in drug discovery efforts aimed at developing new treatments for various diseases. As our understanding of biological pathways continues to grow, molecules like this one will play an increasingly important role in shaping the future of medicine.